Cas no 1261441-03-5 (4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene)

• Product Name: 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene
• CAS No: 1261441-03-5
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 4985928
• Update Time: 2025-08-04

4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O/c9-6-2-1-4(15-8(12,13)14)3-5(6)7(10)11/h1-3,7H
• InChI Key： BNQMKGPHEYSLIE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene

4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene: A Comprehensive Overview

The compound 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene, with CAS No. 1261441-03-5, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a chlorine atom at the para position, a difluoromethyl group at the meta position, and a trifluoromethoxy group at the ortho position. These substituents confer distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene in drug discovery. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and bioavailability, which are critical factors in pharmaceutical development. Researchers have explored its potential as a lead compound for designing novel therapeutics targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene has been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, further enhancing its potential for industrial applications.

The synthesis of 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and fluorination processes. These methods have been optimized to ensure high yields and purity levels, which are essential for both research and commercial purposes. The compound's stability under various reaction conditions has also been thoroughly studied, providing valuable insights into its suitability for different chemical transformations.

From an environmental perspective, understanding the fate and transport of 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene in natural systems is crucial. Recent environmental impact assessments have focused on its biodegradability and potential toxicity to aquatic organisms. These studies are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with ongoing research into its synthesis and applications, position it as a key player in advancing modern chemistry and materials science.